Cas no 43021-44-9 (3-desacetylpancuronium)

3-desacetylpancuronium structure
3-desacetylpancuronium structure
Product Name:3-desacetylpancuronium
CAS No:43021-44-9
MF:C33H58N2O3
MW:530.825230121613
CID:928662
PubChem ID:218733
Update Time:2025-04-19

3-desacetylpancuronium Chemical and Physical Properties

Names and Identifiers

    • 3-desacetylpancuronium
    • B503EDG52X
    • Q27274368
    • PIPERIDINIUM, 1,1'-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-17-(ACETYLOXY)-3-HYDROXYANDROSTANE-2,16-DIYL)BIS(1-METHYL-
    • 3-Despanc
    • 3-hydroxypancuronium
    • Piperidinium, 1,1'-((2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxyandrostane-2,16-diyl)bis(1-methyl-
    • [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-hydroxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
    • UNII-B503EDG52X
    • 43021-44-9
    • Inchi: 1S/C33H58N2O3/c1-23(36)38-31-28(34(4)16-8-6-9-17-34)21-27-25-13-12-24-20-30(37)29(35(5)18-10-7-11-19-35)22-33(24,3)26(25)14-15-32(27,31)2/h24-31,37H,6-22H2,1-5H3/q+2/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
    • InChI Key: DNYGUSUWFYEAJL-ZZZJANDJSA-N
    • SMILES: O(C(C)=O)[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H]([C@H](C[C@@H]3CC[C@@H]21)O)[N+]1(C)CCCCC1)[N+]1(C)CCCCC1

Computed Properties

  • Exact Mass: 530.44474372g/mol
  • Monoisotopic Mass: 530.44474372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 4
  • Complexity: 895
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 46.5Ų
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